P2Y Receptor Inhibitor
  • Clopidogrel Bisulfate
    Clopidogrel Bisulfate
    • Cat. No.:
    • B000814
    • CAS No.:
    • 120202-66-6
    • Molecular Formula:
    • C16H18ClNO6S2
    • Molecular Weight:
    • 419.9 g/mol
    Description
    Clopidogrel Bisulfate is a thienopyridine with antiplatelet activity. Clopidogrel bisulfate irreversibly alters the platelet receptor for adenosine diphosphate (ADP), thereby blocking the binding of ADP to its r...
    - +
  • R-138727
    R-138727
    • Cat. No.:
    • B028038
    • CAS No.:
    • 239466-74-1
    • Molecular Formula:
    • C18H20FNO3S
    • Molecular Weight:
    • 349.4 g/mol
    Description
    R-138727 is an organofluorine compound.
    an active metabolite of CS-747 (prasugrel, LY640315) and P2Y12 receptor inhibitor;  structure in first source
    - +
  • 2-Oxo-clopidogrel
    2-Oxo-clopidogrel
    • Cat. No.:
    • B604959
    • CAS No.:
    • 1147350-75-1
    • Molecular Formula:
    • C16H16ClNO3S
    • Molecular Weight:
    • 337.8 g/mol
    Description
    2-oxoclopidogrel is an organic molecular entity.
    metabolite of clopidogrel
    - +
  • TAK-024
    TAK-024
    • Cat. No.:
    • B1243020
    • CAS No.:
    • Molecular Formula:
    • C27H34N10O6
    • Molecular Weight:
    • 594.6 g/mol
    Description
    TAK-024, also known as TAK-024, is a useful research compound. Its molecular formula is C27H34N10O6 and its molecular weight is 594.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality TAK-024 ...
    - +
  • Prasugrel Hydrochloride
    Prasugrel Hydrochloride
    • Cat. No.:
    • B1678084
    • CAS No.:
    • 389574-19-0
    • Molecular Formula:
    • C20H21ClFNO3S
    • Molecular Weight:
    • 409.9 g/mol
    Description
    Prasugrel Hydrochloride is the hydrochloride salt form of prasugrel, an orally bioavailable thienopyridine, with antiplatelet activity. Upon oral administration, the active metabolite of prasugrel targets and ir...
    - +
  • Vicagrel
    Vicagrel
    • Cat. No.:
    • B1682211
    • CAS No.:
    • 1314081-53-2
    • Molecular Formula:
    • C18H18ClNO4S
    • Molecular Weight:
    • 379.9 g/mol
    Description
    Vicagrel is under investigation in clinical trial NCT03599284 (The Efficacy, Safety and Pharmacokinetic of Antiplatelet Therapy for Vicagrel).
    VICAGREL is a small molecule drug with a maximum clinical trial p...
    - +
  • trans-R-138727
    trans-R-138727
    • Cat. No.:
    • B12322834
    • CAS No.:
    • Molecular Formula:
    • C18H20FNO3S
    • Molecular Weight:
    • 349.4 g/mol
    Description
    Trans-R-138727 is a useful research compound. Its molecular formula is C18H20FNO3S and its molecular weight is 349.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality trans-R-138727 suitable f...
    - +
  • Antiplatelet agent 2
    Antiplatelet agent 2
    • Cat. No.:
    • B12418439
    • CAS No.:
    • Molecular Formula:
    • C21H24F2N6O4S
    • Molecular Weight:
    • 494.5 g/mol
    Description
    Antiplatelet agent 2 is a useful research compound. Its molecular formula is C21H24F2N6O4S and its molecular weight is 494.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Antiplatelet agen...
    - +
  • CID 168012562
    CID 168012562
    • Cat. No.:
    • B13431592
    • CAS No.:
    • Molecular Formula:
    • C28H22N2NaO5S2
    • Molecular Weight:
    • 553.6 g/mol
    Description
    CID 168012562 is a useful research compound. Its molecular formula is C28H22N2NaO5S2 and its molecular weight is 553.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CID 168012562 suitable ...
    - +
  • PSB-16133 sodium
    PSB-16133 sodium
    • Cat. No.:
    • B15570692
    • CAS No.:
    • Molecular Formula:
    • C28H22N2NaO5S2
    • Molecular Weight:
    • 553.6 g/mol
    Description
    PSB-16133 sodium is a useful research compound. Its molecular formula is C28H22N2NaO5S2 and its molecular weight is 553.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PSB-16133 sodium sui...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img